Cas no 325491-53-0 (2-pyrimidin-4-ylacetic acid)

• Product Name: 2-pyrimidin-4-ylacetic acid
• CAS No: 325491-53-0
• MF: C₆H₆N₂O₂
• MW: 138.124041080475
• CID: 304533
• PubChem ID: 21486925
• Update Time: 2025-11-02

2-pyrimidin-4-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• Pyrimidin-4-yl-acetic acid
• 2-pyrimidin-4-ylacetic acid
• 4-Pyrimidineacetic acid
• A846930
• (Pyrimidin-4-yl)acetic acid
• DTXSID20614663
• 325491-53-0
• 4-pyrimidinylacetic acid
• CS-0053753
• P10413
• 2-Butanone, 4-(4-fluorophenyl)-
• 2-(pyrimidin-4-yl)acetic acid
• PB21983
• INKXJLOOBMPRMB-UHFFFAOYSA-N
• AMY15059
• J-524137
• FT-0648537
• DS-10659
• MFCD06796208
• AKOS005254329
• EN300-113362
• SCHEMBL344373
• DB-068648
• pyrimidin-4-ylacetic acid

• MDL： MFCD06796208
• Inchi： 1S/C6H6N2O2/c9-6(10)3-5-1-2-7-4-8-5/h1-2,4H,3H2,(H,9,10)
• InChI Key： INKXJLOOBMPRMB-UHFFFAOYSA-N
• SMILES： OC(CC1C=CN=CN=1)=O

Computed Properties

• Exact Mass: 138.04300
• Monoisotopic Mass: 138.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• Density: 1.336
• Boiling Point: 315.1°Cat760mmHg
• Flash Point: 144.4°C
• Refractive Index: 1.562
• PSA: 63.08000
• LogP: 0.10370

Additional information on 2-pyrimidin-4-ylacetic acid

Exploring the Versatile Applications and Properties of 2-Pyrimidin-4-ylacetic Acid (CAS No. 325491-53-0)

2-Pyrimidin-4-ylacetic acid (CAS No. 325491-53-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic carboxylic acid, featuring a pyrimidine ring system, serves as a crucial building block in medicinal chemistry. Researchers are particularly interested in its potential as a precursor for drug discovery and biologically active compounds, especially in the development of kinase inhibitors and antimicrobial agents.

The molecular structure of 2-pyrimidin-4-ylacetic acid combines the aromatic characteristics of pyrimidine derivatives with the reactivity of a carboxylic acid functional group. This unique combination enables diverse chemical modifications, making it valuable for creating structure-activity relationship (SAR) studies in drug design. Current trends in precision medicine and targeted therapies have increased demand for such specialized intermediates, particularly in oncology research where pyrimidine-based compounds show promise.

From a synthetic chemistry perspective, 325491-53-0 offers several advantages. The compound demonstrates good solubility in polar organic solvents, facilitating its use in various organic synthesis applications. Its melting point typically ranges between 180-185°C, and it exhibits stability under standard laboratory conditions. These properties make it particularly useful for high-throughput screening and combinatorial chemistry approaches that are revolutionizing modern drug discovery pipelines.

The applications of 2-pyrimidin-4-ylacetic acid extend beyond pharmaceuticals. In material science, researchers are exploring its potential as a ligand for metal-organic frameworks (MOFs) and as a component in functional materials. The compound's ability to coordinate with metal ions while maintaining its aromatic character makes it interesting for developing advanced materials with specific electronic or catalytic properties. This aligns with current industry focus on sustainable chemistry and green synthesis methodologies.

Quality control standards for CAS 325491-53-0 typically require high purity levels (≥98%) verified by HPLC analysis. The compound's stability profile allows for long-term storage when kept in cool, dry conditions protected from light. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed for characterization, with the carboxylic proton typically appearing around 12-13 ppm in 1H NMR spectra.

Market dynamics for pyrimidine-4-acetic acid derivatives reflect growing demand from the biotechnology sector. With increasing investment in small molecule therapeutics and fragment-based drug discovery, compounds like 2-pyrimidin-4-ylacetic acid are becoming more strategically important. Suppliers are responding by improving synthetic routes to enhance yield and purity while reducing environmental impact through atom-efficient synthesis methods.

Recent scientific literature highlights innovative uses of 325491-53-0 in developing fluorescence probes and bioconjugation reagents. The compound's aromatic system allows for π-stacking interactions that can be exploited in sensor technologies. This application aligns with current interests in diagnostic tools and theragnostic approaches that combine therapy and monitoring capabilities.

Safety considerations for handling 2-pyrimidin-4-ylacetic acid follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses is recommended. The compound should be used in well-ventilated areas, reflecting the broader industry emphasis on laboratory safety and responsible chemical management practices.

Future research directions for pyrimidin-4-yl acetic acid derivatives may explore their potential in click chemistry applications and as scaffolds for multifunctional compounds. The growing field of proteolysis targeting chimeras (PROTACs) and other targeted protein degradation technologies may create new opportunities for this chemical class. These developments correspond with current pharmaceutical industry priorities in addressing undruggable targets and expanding therapeutic modalities.

For researchers sourcing CAS 325491-53-0, verification of supplier credentials and analytical certificates is essential. The compound is typically available in gram to kilogram quantities from specialty chemical providers. Documentation should include detailed spectroscopic data and chromatographic purity information to ensure suitability for sensitive applications in medicinal chemistry and chemical biology research programs.